Cas no 1131614-96-4 (Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate)

Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate structure
1131614-96-4 structure
Product Name:Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate
CAS No:1131614-96-4
MF:C14H19IN2O2
MW:374.217335939407
CID:1030572
PubChem ID:44829068
Update Time:2025-04-20

Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate
    • A802938
    • AK133792
    • CTK8E2188
    • ethyl 3-iodanyl-4-(4-methylpiperazin-1-yl)benzoate
    • FT-0659008
    • KB-145492
    • DB-060456
    • DTXSID00661155
    • 1131614-96-4
    • 3-iodo-4-(4-methyl-1-piperazinyl)benzoic acid ethyl ester
    • AKOS015843509
    • Inchi: 1S/C14H19IN2O2/c1-3-19-14(18)11-4-5-13(12(15)10-11)17-8-6-16(2)7-9-17/h4-5,10H,3,6-9H2,1-2H3
    • InChI Key: BTRPCLSTPHAKGC-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)OCC)C=CC=1N1CCN(C)CC1

Computed Properties

  • Exact Mass: 374.04913g/mol
  • Monoisotopic Mass: 374.04913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.8Ų
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